Cas no 19704-83-7 (9,12-Octadecadienoicacid (9Z,12Z)-, calcium salt (2:1))

• Product Name: 9,12-Octadecadienoicacid (9Z,12Z)-, calcium salt (2:1)
• CAS No: 19704-83-7
• Molecular Formula: ₂[C₁₈H₃₁O₂-]^.Ca+₂
• Molecular Weight: 598.95308
• CID: 141914
• PubChem ID: 9851630

9,12-Octadecadienoicacid (9Z,12Z)-, calcium salt (2:1) Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-, calcium salt (2:1)
• CALCIUM LINOLEATE
• CALCIUM LINOLEATE,PASTE
• 12-octadecadienoicacid(z,z)-calciumsalt
• Bis[(9Z,12Z)-9,12-octadecadienoic acid] calcium salt
• Bislinoleic acid calcium salt
• Calcium cis,cis-9,12-octadecadienoate
• calcium dilinoleate
• Bis(linoleic acid) calcium salt
• Linoleic acid, calcium salt
• Q27292518
• calcium;(9Z,12Z)-octadeca-9,12-dienoate
• CHEBI:31343
• LINOCALCIUM
• Calcium linoleate (JAN)
• SCHEMBL136482
• DTXSID201015454
• 9,12-Octadecadienoic acid (9Z,12Z)-, calcium salt (2:1)
• CALCIUM LINOLEATE [JAN]
• D01928
• EINECS 243-241-9
• WA24QBU66J
• 9,12-Octadecadienoic acid (9Z,12Z)-, calcium salt
• UNII-WA24QBU66J
• NS00082761
• 9,12-Octadecadienoic acid (Z,Z)-, calcium salt
• 19704-83-7

• InChIKey： ROZZMLUWBPPEMU-GRVYQHKQSA-L
• Inchi： InChI=1S/2C18H32O2.Ca/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2*6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);/q;;+2/p-2/b2*7-6-,10-9-;
• SMILES： [Ca+2].CCCCC/C=C\C/C=C\CCCCCCCC([O-])=O.CCCCC/C=C\C/C=C\CCCCCCCC([O-])=O

Computed Properties

• Exact Mass: 598.42700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 26
• Monoisotopic Mass: 598.427
• Heavy Atom Count: 41
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• LogP: 11.61480
• PSA: 52.60000
• Boiling Point: 360.6°Cat760mmHg
• Flash Point: 273°C
• Density: g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives